

voclosporin proteinuria reduction protocols

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Voclosporin

CAS No.: 515814-00-3

Cat. No.: S1935113

Get Quote

Core Clinical Protocol

This section details the standardized protocol used in the pivotal AURORA 1 and 2 trials [1] [2].

Patient Selection and Inclusion Criteria

- **Biopsy-Proven LN:** Active lupus nephritis, class III, IV, or V (alone or in combination) [1] [2].
- **Proteinuria Level:** Urine protein-to-creatinine ratio (UPCR) ≥ 1.5 g/g (≥ 2.0 g/g for pure class V) [1] [2].
- **Renal Function:** Estimated glomerular filtration rate (eGFR) ≥ 45 mL/min/1.73 m² at baseline [1].

Dosing and Administration Schedule

The following table outlines the triple therapy dosing regimen.

Medication	Dosing Regimen	Administration Details
Voclosporin	23.7 mg orally, twice daily [3] [2]	Take on an empty stomach, either 1 hour before or 2 hours after a meal [4].
Mycophenolate Mofetil (MMF)	Target dose of 2 g/day [1] [2]	Used as background immunosuppressive therapy.


| **Glucocorticoids** | - **Induction:** Intravenous methylprednisolone for 2 days, then oral prednisone (20-25 mg/day) starting on Day 3.

- **Taper:** Rapidly tapered to a target of ≤ 2.5 mg/day by Week 16 [1] [2]. | The steroid-sparing design is a key feature of the protocol. |

Mechanism of Action: Dual Immunosuppressive and Podocyte-Stabilizing Effects

Voclosporin's efficacy stems from its dual mechanism targeting both immune activation and direct kidney protection, as illustrated below.

Voclosporin Dual Mechanism of Action



Click to download full resolution via product page

The diagram shows **voclosporin** exerts its effects by:

- **Inhibiting T-Cell Activation:** The **voclosporin**-cyclophilin A complex binds to and inhibits calcineurin, preventing the dephosphorylation and nuclear translocation of NFAT. This blocks the

transcription of pro-inflammatory cytokines like IL-2, suppressing T-cell-mediated immune responses [3] [5].

- **Stabilizing Podocytes:** In kidney podocytes, calcineurin dephosphorylates synaptopodin, leading to its degradation and subsequent disruption of the actin cytoskeleton. By inhibiting this process, **voclosporin** helps maintain the integrity of the slit diaphragm, directly reducing proteinuria [3] [5].

Advanced and Real-World Implementation

Protocol for Combination with Biologic Therapies

Real-world data shows **voclosporin** is used with other biologics for a multi-targeted approach.

- **Common Combinations:** Analysis from the Enlight-LN registry indicates that **36.2%** of patients on **voclosporin** received a concomitant biologic therapy. The most frequent were [6]:
 - **Belimumab** (28.4%)
 - **Rituximab** (4.8%)
 - **Anifrolumab** (3.9%)
- **Considerations:** These combinations leverage possibly synergistic effects on the immune system, though clinical trial data for specific combinations is still limited [6].

Analytical Method for Therapeutic Drug Monitoring (TDM)

Although therapeutic drug monitoring is not routinely required for **voclosporin** due to its stable pharmacokinetics [5], a highly sensitive LC-MS/MS method for quantifying **voclosporin** in dried blood spots (DBS) has been developed for remote monitoring or pharmacokinetic studies [7].

Experimental Workflow for DBS LC-MS/MS Quantification [7]:

- **Sample Collection:** Use HemaXis DB10 volumetric devices to collect a precise 10 µL blood sample.
- **Sample Preparation:**
 - Add a stable isotopically labeled internal standard (**Voclosporin-D4**).
 - Extract **voclosporin** from the dried blood spot.
- **LC-MS/MS Analysis:**
 - **Chromatography:** Reverse-phase liquid chromatography.
 - **Detection:** Tandem mass spectrometry with multiple reaction monitoring (MRM).
- **Validation Parameters:**

- **Dynamic Range:** 10–600 µg/L.
- **Precision & Accuracy:** Within run and between run results meet ICH M10 guidelines.

Key Considerations for Protocol Implementation

- **Dose Adjustments:** **Voclosporin** dosing requires adjustment for renal impairment or when co-administered with moderate CYP3A4 inhibitors [3].
- **Safety Monitoring:** The established safety profile includes monitoring for adverse effects such as reduced eGFR, hypertension, and neurotoxicity. Real-world data from the Enlight-LN registry shows no new safety signals [1] [3] [8].

Conclusion

The robust clinical trial and real-world evidence supports **voclosporin**-based triple therapy as a highly effective protocol for achieving deep and rapid proteinuria reduction in lupus nephritis. Its dual mechanism and steroid-sparing design offer a valuable strategy for preserving long-term kidney function.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Proteinuria <0.4g/g in Lupus Nephritis Phase 3 AURORA 1 [jrheum.org]
2. Efficacy [lupkynispro.com]
3. Voclosporin - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
4. Voclosporin: Uses, Interactions, Mechanism of Action [go.drugbank.com]
5. Voclosporin: Unique Chemistry, Pharmacology and ... [mdpi.com]
6. Real-World Data on Voclosporin for the Treatment of Lupus... [journals.lww.com]
7. Dried blood spot LC-MS/MS quantification of voclosporin in ... [sciencedirect.com]

8. Real-world Effectiveness and Usage of Voclosporin: Data ... [acrabstracts.org]

To cite this document: Smolecule. [voclosporin proteinuria reduction protocols]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b1935113#voclosporin-proteinuria-reduction-protocols>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com